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Compound of Interest

Compound Name: 5-Hydroxy-4-octanone

Cat. No.: B1296008 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Butyroin, systematically known as 5-Hydroxy-4-octanone, is an organic compound with the

CAS Registry Number 496-77-5 and the molecular formula C8H16O2.[1] This alpha-hydroxy

ketone is a subject of interest across various scientific disciplines, from flavor and fragrance

chemistry to potential applications in industrial and biological systems. This technical guide

provides a comprehensive overview of Butyroin, including its chemical and physical properties,

detailed synthesis protocols, and an exploration of its known and potential biological activities.

The information is curated to be a valuable resource for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
Butyroin is a clear, light-yellow liquid characterized by a sweet, buttery, and nutty odor.[2] It is

practically insoluble in water but soluble in organic solvents such as ethanol.[3] The

compound's key physicochemical properties are summarized in the table below for easy

reference and comparison.
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Property Value Reference

CAS Number 496-77-5 [1][4][5][6][7]

Molecular Formula C8H16O2 [1][3][4][5][6][7]

IUPAC Name 5-hydroxyoctan-4-one [8]

Synonyms Butyroin, 5-Octanol-4-one [1][4][5][6][7]

Molar Mass 144.21 g/mol [3][4][8]

Density 0.916 g/mL at 25°C [3][6]

Boiling Point 187.7 °C at 760 mmHg [2]

80-82 °C at 10 mmHg [3][6]

Melting Point -10 °C [3]

Flash Point 175 °F (79.4 °C) [3]

Refractive Index (nD20) 1.4315 [3][6]

Solubility
Practically insoluble in water;

soluble in ethanol
[3][8]

Synthesis of Butyroin
The synthesis of Butyroin can be achieved through several methods. The classical approach

involves the acyloin condensation of an ester.

Experimental Protocol: Acyloin Condensation of Ethyl
Butyrate
This protocol describes the synthesis of Butyroin from ethyl butyrate using sodium metal in an

inert solvent.

Materials:

Ethyl butyrate (butyric acid ethyl ester)
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Sodium metal, finely dispersed

Anhydrous diethyl ether or toluene

Dilute sulfuric acid or acetic acid

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware for reflux, extraction, and distillation

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Reaction Setup: A three-necked round-bottom flask is equipped with a reflux condenser, a

mechanical stirrer, and a dropping funnel. The entire apparatus is thoroughly dried and

purged with an inert gas.

Reaction: A dispersion of sodium metal in anhydrous diethyl ether is placed in the reaction

flask. Ethyl butyrate is added dropwise from the dropping funnel to the stirred suspension of

sodium at a rate that maintains a gentle reflux.

Reaction Monitoring: The reaction is monitored by the disappearance of the sodium metal

and the formation of a viscous product. The reaction is typically refluxed for several hours to

ensure completion.

Quenching: After the reaction is complete, the mixture is cooled in an ice bath. The excess

sodium is cautiously destroyed by the slow addition of ethanol, followed by the careful

addition of water.

Acidification and Extraction: The mixture is acidified with dilute sulfuric acid or acetic acid.

The organic layer is separated, and the aqueous layer is extracted multiple times with diethyl

ether.

Washing and Drying: The combined organic extracts are washed with water, a dilute sodium

bicarbonate solution, and finally with brine. The organic layer is then dried over anhydrous
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magnesium sulfate.

Purification: The solvent is removed by rotary evaporation. The crude Butyroin is then

purified by vacuum distillation to yield a clear, light-yellow liquid.[2]
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Caption: A simplified workflow for the synthesis of Butyroin via acyloin condensation.

Biological Activity and Potential Applications
While primarily used in the flavor and fragrance industry, emerging evidence suggests potential

biological roles for Butyroin and related compounds.

Interaction with Gut Microbiome
Some studies suggest that Butyroin may act as a prebiotic, promoting the growth of beneficial

gut bacteria.[4] A balanced gut microbiome is crucial for proper digestion, nutrient absorption,

and immune function.[4] By fostering a healthy gut environment, Butyroin could potentially

alleviate digestive issues such as bloating and constipation.[4]

Regulation of Digestive Motility
Preliminary research indicates that Butyroin might influence the smooth muscle contractions of

the digestive tract, a process known as peristalsis.[4] By potentially modulating these

contractions, Butyroin could help in maintaining a regular digestive rhythm, preventing issues

related to overly rapid or sluggish gut motility.[4]

Support of Intestinal Barrier Function
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Butyroin has been suggested to support the integrity of the intestinal lining.[4] It may promote

the production of proteins essential for maintaining the tight junctions between intestinal cells,

thereby strengthening the gut barrier and preventing the leakage of harmful substances into the

bloodstream.[4]
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Caption: Potential biological effects of Butyroin on the digestive system.

Analytical Methods
The analysis of Butyroin in various matrices is typically performed using chromatographic

techniques coupled with mass spectrometry.

Experimental Protocol: Analysis by Gas
Chromatography-Mass Spectrometry (GC-MS)
This protocol outlines a general procedure for the qualitative and quantitative analysis of

Butyroin.

Instrumentation and Materials:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

A suitable capillary column (e.g., non-polar or medium-polarity)
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High-purity helium as the carrier gas

Butyroin standard for calibration

Organic solvent for sample dilution (e.g., dichloromethane or hexane)

Sample vials and syringes

Procedure:

Sample Preparation: The sample containing Butyroin is dissolved in a suitable organic

solvent. If necessary, extraction and clean-up steps are performed to remove interfering

matrix components.

Instrument Setup: The GC-MS is configured with appropriate parameters for the column type

and analyte. This includes setting the injector temperature, oven temperature program,

carrier gas flow rate, and MS acquisition parameters (e.g., scan range, ionization mode).

Calibration: A series of standard solutions of Butyroin at known concentrations are prepared

and injected into the GC-MS to generate a calibration curve.

Sample Analysis: An aliquot of the prepared sample is injected into the GC. The components

are separated based on their volatility and interaction with the column's stationary phase.

Detection and Identification: As Butyroin elutes from the column, it enters the mass

spectrometer, where it is ionized and fragmented. The resulting mass spectrum, which is a

unique fingerprint of the molecule, is used for identification by comparison to a spectral

library or the standard.

Quantification: The peak area of Butyroin in the sample chromatogram is compared to the

calibration curve to determine its concentration.

Conclusion
Butyroin is a versatile molecule with established applications and emerging areas of interest. Its

well-defined chemical properties and synthesis routes make it an accessible compound for

research. The preliminary findings on its potential biological activities, particularly in the context

of gut health, suggest that Butyroin and its derivatives may warrant further investigation for their
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therapeutic potential. This guide provides a foundational understanding of Butyroin to support

and inspire future research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Hydroxy-4-octanone [webbook.nist.gov]

2. Page loading... [wap.guidechem.com]

3. Buy 5-Hydroxy-4-octanone | 116296-89-0 [smolecule.com]

4. What are the effects of Butyroin on the digestive system? - Blog - Keyingchem
[keyingchemical.com]

5. Organic Syntheses Procedure [orgsyn.org]

6. chemsynthesis.com [chemsynthesis.com]

7. Butyrate Metabolism | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

8. Protolytic properties and biological activity of spinorphin and its butyric acid derivatives in
aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Butyroin (5-Hydroxy-4-
octanone)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296008#butyroin-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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